3-ethoxy-N-4H-1,2,4-triazol-4-ylbenzamide

• IUPAC Name: 3-ethoxy-N-(1,2,4-triazol-4-yl)benzamide
• InChI: InChI=1S/C11H12N4O2/c1-2-17-10-5-3-4-9(6-10)11(16)14-15-7-12-13-8-15/h3-8H,2H2,1H3,(H,14,16)
• InChI Key: GKYWCDJXTYXOJE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C(=O)NN2C=NN=C2
• Molecular Formula: C11H12N4O2
• Molecular Weight: 232.24 g/mol

Description

3-ethoxy-N-4H-1,2,4-triazol-4-ylbenzamide is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzamide derivatives and has a molecular weight of 297.33 g/mol. This compound has shown promising results in various research fields due to its unique chemical structure and properties.

Mechanism of Action

The exact mechanism of action of 3-ethoxy-N-4H-1,2,4-triazol-4-ylbenzamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that play a role in the development and progression of various diseases.
Biochemical and Physiological Effects:
Studies have shown that 3-ethoxy-N-4H-1,2,4-triazol-4-ylbenzamide can induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria and fungi, and reduce inflammation. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 3-ethoxy-N-4H-1,2,4-triazol-4-ylbenzamide in lab experiments is its versatility. It can be easily synthesized and modified to suit a variety of research needs. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research involving 3-ethoxy-N-4H-1,2,4-triazol-4-ylbenzamide. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease. Another area of interest is its use as an antimicrobial agent, particularly in the treatment of drug-resistant infections. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

3-ethoxy-N-4H-1,2,4-triazol-4-ylbenzamide has been extensively used in scientific research due to its potential therapeutic applications. It has been shown to exhibit antitumor, anti-inflammatory, and antimicrobial properties. It has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurological disorders.